Cas no 1367448-82-5 (4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one)

4-{4-(Trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one is a fluorinated pyrrolidinone derivative characterized by the presence of a trifluoromethylthio (-SCF₃) substituent on the phenyl ring. This structural feature enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's electron-withdrawing trifluoromethylthio group can influence reactivity in cross-coupling reactions or serve as a bioisostere in drug design. Its pyrrolidin-2-one core offers versatility for further functionalization, enabling applications in heterocyclic synthesis. The compound is typically handled under inert conditions due to potential sensitivity to moisture or oxidation. Analytical characterization is recommended via NMR, LC-MS, and elemental analysis to confirm purity and structure.
4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one structure
1367448-82-5 structure
Product Name:4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one
CAS No:1367448-82-5
MF:C11H10F3NOS
MW:261.263411998749
CID:6317377
PubChem ID:165642510
Update Time:2025-05-25

4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one
    • EN300-1930242
    • 1367448-82-5
    • 4-{4-[(trifluoromethyl)sulfanyl]phenyl}pyrrolidin-2-one
    • Inchi: 1S/C11H10F3NOS/c12-11(13,14)17-9-3-1-7(2-4-9)8-5-10(16)15-6-8/h1-4,8H,5-6H2,(H,15,16)
    • InChI Key: NVPBJCLBDRIDQM-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=CC=1)C1CC(NC1)=O

Computed Properties

  • Exact Mass: 261.04351960g/mol
  • Monoisotopic Mass: 261.04351960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

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Additional information on 4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one

Comprehensive Overview of 4-{4-(Trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one (CAS No. 1367448-82-5)

4-{4-(Trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one (CAS No. 1367448-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidin-2-one core with a trifluoromethylsulfanylphenyl moiety, making it a valuable scaffold for drug discovery and material science applications. Its trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfanyl linkage offers versatility in chemical modifications.

In recent years, researchers have focused on fluorinated compounds like 4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one due to their potential in addressing challenges such as drug resistance and enzyme inhibition. The compound’s CAS No. 1367448-82-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural analogs are also explored for their role in neurodegenerative disease research, aligning with the growing demand for innovative therapeutic agents.

The synthesis of 4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques. These methods are optimized to achieve high yields and purity, critical for industrial-scale production. Environmental and regulatory trends have also driven interest in green chemistry approaches for such compounds, reducing waste and energy consumption.

From a commercial perspective, CAS No. 1367448-82-5 is listed in catalogs of fine chemical suppliers, catering to R&D laboratories and contract manufacturers. Its applications extend to electronic materials, where fluorinated aromatics contribute to advanced OLED and semiconductor technologies. This dual utility in life sciences and material engineering underscores its interdisciplinary importance.

Ongoing studies investigate the structure-activity relationship (SAR) of 4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one derivatives, particularly their binding affinity to biological targets. Computational tools like molecular docking and QSAR modeling are employed to predict efficacy, reducing experimental costs. Such innovations align with the pharmaceutical industry’s shift toward AI-driven drug design, a hot topic in 2024.

In summary, 4-{4-(trifluoromethyl)sulfanylphenyl}pyrrolidin-2-one (CAS No. 1367448-82-5) exemplifies the convergence of synthetic chemistry and cutting-edge applications. Its adaptability in drug development and functional materials ensures sustained relevance, while advancements in sustainable synthesis address global regulatory demands. Researchers and industry professionals continue to explore its full potential, making it a compound of enduring scientific interest.

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